Cas no 10242-12-3 (5-Nitro-benzofuran-2-carboxylic Acid)

• Product Name: 5-Nitro-benzofuran-2-carboxylic Acid
• CAS No: 10242-12-3
• MF: C₉H₅NO₅
• MW: 207.139702558517
• MDL: MFCD00060513
• CID: 226832
• PubChem ID: 329763386
• Update Time: 2025-06-08

5-Nitro-benzofuran-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Nitrobenzofuran-2-carboxylic acid
• 5-Nitro-1-benzofuran-2-carboxylic acid
• 2-Benzofurancarboxylicacid, 5-nitro-
• 5-Nitro-benzofuran-2-carboxylic Acid
• 2-Carboxy-5-nitrobenzofuran
• 5-Nitro-2-benzofurancarboxylic acid
• 2-Benzofurancarboxylic acid, 5-nitro-
• 5-nitrobenzo[b]furan-2-carboxylic acid
• BAS 03293520
• nitrobenzofurancarboxylicacid
• LZKWLHXJPIKJSJ-UHFFFAOYSA-N
• SP340
• 5-nitrocoumarone-2
• 4N-034
• DTXSID90363111
• MFCD00060513
• J-517878
• A896803
• 5-Nitrobenzofuran-2-carboxylicacid
• I11534
• N1035
• SCHEMBL14036477
• SY062542
• EN300-41648
• SCHEMBL654558
• Z424778036
• FT-0636664
• CS-0016880
• 5-Nitrobenzofuran-2-carboxylic acid, 97%
• 10242-12-3
• 5-nitrocoumarone-2-carboxylic acid
• AKOS000113255
• STK195946

• MDL： MFCD00060513
• Inchi： 1S/C9H5NO5/c11-9(12)8-4-5-3-6(10(13)14)1-2-7(5)15-8/h1-4H,(H,11,12)
• InChI Key： LZKWLHXJPIKJSJ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 207.01700
• Monoisotopic Mass: 207.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 96.3

Experimental Properties

• Density: 1.584
• Melting Point: 279-284 °C
• Boiling Point: 414°Cat760mmHg
• Flash Point: 204.2°C
• PSA: 96.26000
• LogP: 2.56240

5-Nitro-benzofuran-2-carboxylic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R36/37/38

Additional information on 5-Nitro-benzofuran-2-carboxylic Acid

Recent Advances in the Research of 5-Nitro-benzofuran-2-carboxylic Acid (CAS: 10242-12-3)

5-Nitro-benzofuran-2-carboxylic Acid (CAS: 10242-12-3) is a significant chemical compound in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile building block for the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

One of the key areas of interest is the role of 5-Nitro-benzofuran-2-carboxylic Acid in the synthesis of heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a precursor for the development of benzofuran-based inhibitors targeting specific enzymes involved in inflammatory pathways. The study reported that derivatives of this compound exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory drug development.

Another recent investigation explored the antimicrobial properties of 5-Nitro-benzofuran-2-carboxylic Acid derivatives. Researchers synthesized a series of analogs and evaluated their efficacy against a panel of bacterial and fungal strains. The results, published in Bioorganic & Medicinal Chemistry Letters (2023), indicated that certain derivatives displayed broad-spectrum antimicrobial activity, with minimal cytotoxicity against mammalian cells. These findings underscore the compound's potential as a lead structure for designing new antimicrobial agents.

In addition to its biological applications, advancements in the synthetic methodologies for 5-Nitro-benzofuran-2-carboxylic Acid have also been reported. A recent paper in Organic Letters (2023) described a novel, eco-friendly catalytic system for the efficient synthesis of this compound, achieving high yields and reduced environmental impact. This development is particularly relevant for large-scale production and industrial applications.

Overall, the latest research on 5-Nitro-benzofuran-2-carboxylic Acid (CAS: 10242-12-3) highlights its multifaceted role in drug discovery and chemical synthesis. Its potential as a scaffold for bioactive molecules, combined with improved synthetic routes, positions it as a valuable compound for future pharmaceutical and chemical research. Further studies are warranted to explore its full therapeutic potential and optimize its derivatives for clinical applications.